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CAS No.: 4091-50-3

Cat. No.: B1215163

Get Quote

An In-depth Technical Guide to the Core Properties of N-Methyl-4-methoxyphenethylamine

Introduction
N-Methyl-4-methoxyphenethylamine is a substituted phenethylamine derivative. The

phenethylamine class of organic compounds features a phenyl ring connected to an amino

group via a two-carbon sidechain.[1] This structural backbone is shared by a wide array of

neuroactive compounds, including endogenous neurotransmitters like dopamine and

norepinephrine, as well as various psychoactive drugs.[1] These substances can elicit a range

of pharmacological effects, including stimulant, hallucinogenic, and entactogenic responses,

primarily by modulating monoamine neurotransmitter systems.[1]

This guide provides a detailed overview of the fundamental properties of N-Methyl-4-

methoxyphenethylamine, synthesized from available scientific literature and chemical

databases. Given the limited direct research on this specific molecule, this document will also

draw logical inferences from closely related and more extensively studied analogues, such as

4-methoxyphenethylamine (4-MPEA) and para-methoxymethamphetamine (PMMA), to present
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a comprehensive, albeit partially hypothesized, profile. This guide is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical and Physical Properties
N-Methyl-4-methoxyphenethylamine is structurally characterized by a phenethylamine core

with a methoxy group substituted at the fourth position of the phenyl ring and a methyl group

attached to the amine.[2] This compound is also referred to as 4-Methoxy-N-

methylbenzeneethanamine.[2]

Property Value Source

IUPAC Name
2-(4-methoxyphenyl)-N-

methylethanamine
[2]

Synonyms

4-Methoxy-N-

methylbenzeneethanamine, N-

(p-

Methoxyphenethyl)methylamin

e

[2]

CAS Number 4091-50-3 [2]

Molecular Formula C10H15NO [2]

Molecular Weight 165.23 g/mol [2]

Appearance
Clear colourless oil to off-white

low-melting solid
[3]

Storage Temperature 2-8°C (Refrigerator) [3]

A related compound, 4-methoxyphenethylamine (4-MPEA), which lacks the N-methyl group, is

a liquid with a density of 1.031 g/mL at 20 °C and a boiling point of 138-140 °C at 20 mmHg.[4]

Caption: Chemical structure of N-Methyl-4-methoxyphenethylamine.
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While specific, detailed synthetic procedures for N-Methyl-4-methoxyphenethylamine are not

extensively published in peer-reviewed literature, a plausible and common method for its

preparation is through the reductive amination of 4-methoxyphenylacetaldehyde with

methylamine. An alternative approach involves the N-methylation of 4-methoxyphenethylamine.

A multi-step synthesis for the precursor 4-methoxyphenethylamine has been described in

patent literature, starting from metoxybenzene.[5]

A generalized workflow for the synthesis of N-alkylated phenethylamines often follows the

principles of the Eschweiler-Clarke reaction, which involves the methylation of a primary or

secondary amine using excess formic acid and formaldehyde.[6]

Experimental Protocol: Hypothetical Synthesis via
Reductive Amination

Reaction Setup: In a round-bottom flask, dissolve 4-methoxyphenylacetaldehyde in a

suitable solvent such as methanol.

Amine Addition: Add a solution of methylamine in methanol to the flask.

Imine Formation: Stir the mixture at room temperature to facilitate the formation of the

corresponding imine intermediate.

Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as

sodium borohydride, portion-wise.

Quenching: After the reaction is complete, as monitored by a technique like Thin Layer

Chromatography (TLC), quench the reaction by the slow addition of water.

Extraction: Extract the product into an organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to yield the crude product. Further

purification can be achieved by vacuum distillation or column chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://patents.google.com/patent/CN103012170A/en
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_4_Methoxyphenyl_dimethylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 4-methoxyphenylacetaldehyde
+ Methylamine

Dissolve in Methanol

Stir at Room Temperature
(Imine Formation)

Cool in Ice Bath

Add Sodium Borohydride
(Reduction)

Quench with Water

Extract with Ethyl Acetate

Purify (Distillation or Chromatography)

End Product:
N-Methyl-4-methoxyphenethylamine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N-Methyl-4-methoxyphenethylamine.
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Hypothesized Pharmacology and Mechanism of
Action
Direct pharmacological studies on N-Methyl-4-methoxyphenethylamine are scarce. However,

its mechanism of action can be inferred from its structural similarity to other psychoactive

phenethylamines. It is likely to act as a modulator of monoamine neurotransmitter systems,

specifically those involving serotonin, dopamine, and norepinephrine.[1]

The related compound, 4-MPEA, is known to act as a serotonin and norepinephrine releasing

agent in vitro.[7] Another close analogue, para-methoxymethamphetamine (PMMA), is a

serotonin-norepinephrine releasing agent (SNRA) and a potent monoamine oxidase A (MAO-A)

inhibitor.[8] Given these precedents, N-Methyl-4-methoxyphenethylamine may function as a

monoamine releasing agent and/or a reuptake inhibitor at the synaptic cleft.
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Caption: Hypothesized mechanism of action at a monoaminergic synapse.

Hypothesized Metabolism and Toxicology
The metabolic fate of N-Methyl-4-methoxyphenethylamine has not been formally reported.

However, drawing parallels with PMMA, it is likely metabolized in the liver by the cytochrome

P450 (CYP) enzyme system, with CYP2D6 potentially playing a significant role.[9]

Potential metabolic pathways could include:

N-demethylation: to form 4-methoxyphenethylamine (4-MPEA).

O-demethylation: of the methoxy group to produce a phenolic metabolite.

Hydroxylation: of the phenyl ring.

The metabolism of PMMA is known to produce active metabolites such as para-

methoxyamphetamine (PMA) and 4-hydroxymethamphetamine (OH-MA).[9] It is plausible that

the metabolism of N-Methyl-4-methoxyphenethylamine could also yield psychoactive or toxic

byproducts. The toxicity of PMMA is a significant concern, often leading to hyperthermia and

serotonin syndrome, especially when mistaken for MDMA.[8][10] Therefore, N-Methyl-4-

methoxyphenethylamine should be handled with extreme caution, assuming a similar potential

for toxicity.
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Caption: Hypothesized metabolic pathways of N-Methyl-4-methoxyphenethylamine.

Analytical Methodology
The detection and quantification of N-Methyl-4-methoxyphenethylamine in biological or seized

materials would likely employ standard analytical techniques used for amphetamine-type

substances. Gas chromatography coupled with mass spectrometry (GC-MS) is a common

method for the identification of phenethylamines.[11][12] Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) offers high sensitivity and selectivity for the analysis of such

compounds in complex matrices like urine or blood.[13]

Experimental Protocol: General GC-MS Analysis
Sample Preparation: For a solid sample, dissolve a small amount in a suitable organic

solvent like methanol. For biological samples, a liquid-liquid or solid-phase extraction is

typically required to isolate the analyte and remove interfering substances.

Derivatization (Optional): To improve chromatographic properties and mass spectral

fragmentation, the analyte can be derivatized.

Injection: Inject a small volume of the prepared sample into the GC-MS instrument.

Chromatographic Separation: The sample is vaporized and separated based on its

components' boiling points and interactions with the capillary column.

Mass Spectrometry: As the components elute from the column, they are ionized (e.g., by

electron impact) and fragmented. The mass spectrometer then separates the fragments

based on their mass-to-charge ratio, producing a unique mass spectrum.

Identification: The retention time and mass spectrum of the analyte are compared to a known

reference standard for positive identification.
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Caption: General workflow for the analytical identification of N-Methyl-4-

methoxyphenethylamine.
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Legal Status and Safety
The legal status of N-Methyl-4-methoxyphenethylamine is not explicitly defined in many

jurisdictions. However, due to its structural similarity to controlled substances, it may be

considered a controlled substance analogue in countries with such legislation, like the United

States. Related compounds such as para-methoxyamphetamine (PMA) and para-

methoxymethamphetamine (PMMA) are classified as Schedule I controlled substances in the

US.[10][14]

Safety Precautions:

Due to the unknown toxicological profile and the known dangers of related compounds, N-

Methyl-4-methoxyphenethylamine should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[15]

Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation.[15]

In case of accidental exposure, it is crucial to seek immediate medical attention.[15] The

material is presumed to be corrosive and destructive to tissues of the mucous membranes

and upper respiratory tract.[15]

Conclusion
N-Methyl-4-methoxyphenethylamine remains a compound with a limited body of direct scientific

research. Its basic chemical and physical properties are documented, but its pharmacological,

metabolic, and toxicological profiles are largely inferred from its structural relationship to other

phenethylamines. The high toxicity associated with the closely related compound PMMA

warrants a high degree of caution when handling and studying N-Methyl-4-

methoxyphenethylamine. Further research is necessary to fully elucidate the properties and

potential risks of this substance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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